Cas no 34846-64-5 (quinoline-3-carbonitrile)

• Product Name: quinoline-3-carbonitrile
• CAS No: 34846-64-5
• Molecular Formula: C₁₀H₆N₂
• Molecular Weight: 154.1680
• MDL: MFCD00006766
• CID: 54328
• PubChem ID: 24850618

quinoline-3-carbonitrile Properties

Names and Identifiers

• 3-Quinolinecarbonitrile
• Quinoline-3-carbonitrile
• 3-Cyanoquinoline
• 3-CYANO-QUINOLINE
• 3-cyanoisoquinoline
• 3-quinolinenitrile
• Chinolin-3-carbonsauerenitril
• QZZYYBQGTSGDPP-UHFFFAOYSA-N
• NSC44644
• Quinoline-3-nitrile
• PubChem5827
• Quinolin-3-carbonitrile
• STL557454
• SBB056016
• BBL103644
• NE33407
• TRA0073897
• U710
• AB0019417
• TR
• TS-02059
• NSC-44644
• NSC 44644
• SB36763
• EN300-51131
• DTXSID70188400
• FT-0639216
• CS-W010935
• KDV
• BDBM50526481
• EINECS 252-248-6
• 6GHZ8PDL63
• NS00029738
• 34846-64-5
• J-019781
• MFCD00006766
• 3-Quinolinecarbonitrile, 98%
• AC-8732
• SY066101
• Z609090814
• CHEMBL4524183
• AKOS004910368
• SCHEMBL63442
• DTXCID60110891
• DB-014277

• MDL： MFCD00006766
• InChIKey： QZZYYBQGTSGDPP-UHFFFAOYSA-N
• Inchi： 1S/C10H6N2/c11-6-8-5-9-3-1-2-4-10(9)12-7-8/h1-5,7H
• SMILES： N1=C([H])C(C#N)=C([H])C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

• Exact Mass: 154.05300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 154.053098
• Heavy Atom Count: 12
• Complexity: 203
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 36.7

Experimental Properties

• LogP: 2.10648
• PSA: 36.68000
• Refractive Index: 1.654
• Boiling Point: 323.7 °C at 760 mmHg
• Melting Point: 108-110 °C (lit.)
• Flash Point: 323.7 °C at 760 mmHg
• Color/Form: White powder
• Solubility: Not determined
• Density: 1.2100

quinoline-3-carbonitrile Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning

quinoline-3-carbonitrile Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%